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Perioperative Management Protocol for Osilodrostat

For patients on osilodrestat who require surgery, the primary goal is to prevent an adrenal crisis due to a

lack of physiological cortisol response to the stress of surgery.

Preoperative Phase (Pre-Surgery Planning)

e Discontinuation of Osilodrostat: A consensus of experts recommends that osilodrostat be
stopped at least 5 days before a planned surgery [1]. This allows the drug's effect to wear off and
gives the adrenal glands a chance to resume cortisol production.

¢ Assessment of Adrenal Function: Evaluate the patient's adrenal status before surgery. Be aware
that cases of prolonged adrenal insufficiency have been reported, lasting for many months after
osilodrostat is discontinued [2] [3]. A cosyntropin (ACTH) stimulation test can help assess the
adrenal reserve if there is uncertainty [2] [3].

¢ Initiate Glucocorticoid Coverage (Stress-Dose Steroids): Assume the patient will have impaired
cortisol production. Initiate stress-dose glucocorticoid replacement preoperatively. The specific
regimen should be tailored, but a common approach includes:

o Hydrocortisone: 50-100 mg intravenously (IV) at the induction of anesthesia [1].

Intraoperative Phase (During Surgery)
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e Continue Glucocorticoid Coverage: Administer a continuous IV infusion of hydrocortisone (e.g., 10
mg per hour) during the surgical procedure, or give additional IV boluses [1].

Postoperative Phase (Recovery)

e Taper Glucocorticoids: The stress-dose steroids should be gradually tapered over the following
days based on the patient's clinical recovery and vital signs.

o Example: Reduce to 25-50 mg IV every 8 hours on the first postoperative day, then further
reduce to a physiological maintenance dose (e.g., 15-20 mg per day orally) as the patient
recovers [1].

¢ Monitor for Adrenal Insufficiency: Closely watch for signs and symptoms of Al, which include
nausea, vomiting, fatigue, hypotension, and hyponatremia [2] [1].

¢ Long-Term Monitoring: If the surgery was an adrenalectomy for Cushing's syndrome, the patient will
require lifelong glucocorticoid replacement until the hypothalamic-pituitary-adrenal (HPA) axis
recovers. For other types of surgery, re-evaluate adrenal function once the patient is fully recovered
before considering restarting osilodrostat.

Supporting Data and Safety Considerations

The protocol above is based on the following key evidence regarding osilodrostat's safety profile.

Risk of Adrenal Insufficiency and Prolonged Suppression

The core reason for discontinuing osilodroestat before surgery is its potent and potentially long-lasting effect.

¢ High Potency: Osilodrostat is a more potent inhibitor of 11p3-hydroxylase than older agents like
metyrapone or ketoconazole [4] [1].

¢ Prolonged Effect: Case reports describe patients experiencing adrenal insufficiency for over 40
weeks after stopping osilodrostat, with one case only recovering normal function after 62 weeks [2]
[3]. This suggests the drug can cause a prolonged functional blockade of the adrenal cortex.

¢ Adrenal Gland Shrinkage: A recent 2025 case series found that osilodrostat treatment in patients
with ACTH-dependent Cushing's syndrome was associated with a significant reduction in adrenal
gland volume (46.7% decrease), which may underpin the persistent Al [5].

The following workflow summarizes the key decision points in the perioperative management of a patient on

osilodrostat.
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Patient on Osilodrostat
Needs Surgery

Preoperative Phase

Assess Adrenal Function Initiate Stress-Dose
(Consider ACTH test) Glucocorticoids

Discontinue Osilodrostat
(at least 5 days prior)

Intraoperative Phase

Administer IV Hydrocortisone
(50-100 mg bolus + infusion)

Postoperative Phase

Taper Glucocorticoids Monitor for Signs of Long-term HPA Axis
Over Several Days Adrenal Insufficiency Monitoring/Replacement

Click to download full resolution via product page

Perioperative Management Workflow for Osilodrostat

Quantitative Data on Osilodrostat

The table below summarizes key pharmacologic and clinical data relevant to perioperative planning.
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Parameter

Details

Clinical Relevance

Mechanism of Action

Half-Life

Time to Discontinuation

Reported Duration of Post-
Discontinuation Adrenal
Suppression

Adrenal Volume Reduction

Potent inhibitor of 11(3-
hydroxylase (CYP11B1) and
aldosterone synthase (CYP11B2)

[4] [6] [1].

Approximately 4 hours [4] [6].

Stop at least 5 days before
planned surgery [1].

Cases reported of 40 to 62
weeks [2] [3].

Mean reduction of 46.7%
observed on CT imaging [5].

Blocks the final step of cortisol
synthesis, leading to a rapid drop
in cortisol levels.

While the drug clears quickly, its
biological effect on adrenal
steroidogenesis can be prolonged.

Allows for drug clearance and is
consistent with its pharmacokinetic
profile.

Highlights the critical need for
postoperative monitoring and
glucocorticoid coverage.

Provides a structural explanation
for the persistent functional
adrenal suppression.

Conclusion and Key Recommendations

In summary, managing a patient on osilodrostat during the perioperative period requires a cautious and

proactive approach centered on the risk of adrenal insufficiency.

¢ Discontinuation before planned surgery is mandatory, not a preparatory tool.

¢ Stress-dose glucocorticoid coverage is essential from the preoperative period through recovery.

¢ Vigilant monitoring is critical due to the potential for unexpectedly prolonged adrenal suppression,
even after the drug has been stopped.

For researchers and clinicians, these application notes underscore the importance of understanding the long-

term pharmacodynamic effects of targeted steroidogenesis inhibitors beyond their immediate
pharmacokinetics.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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